N-butyl-3-[5-({[(3-chlorophenyl)carbamoyl]methyl}sulfanyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl]propanamide

• IUPAC Name: N-butyl-3-[5-[2-(3-chloroanilino)-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]propanamide
• InChI: InChI=1S/C25H26ClN5O3S/c1-2-3-13-27-21(32)12-11-20-24(34)31-23(29-20)18-9-4-5-10-19(18)30-25(31)35-15-22(33)28-17-8-6-7-16(26)14-17/h4-10,14,20H,2-3,11-13,15H2,1H3,(H,27,32)(H,28,33)
• InChI Key: URDDVBLEAQWYHU-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)CCC1C(=O)N2C(=N1)C3=CC=CC=C3N=C2SCC(=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C25H26ClN5O3S
• Molecular Weight: 512.0 g/mol
• CAS No.: 1093808-99-1

Description

N-butyl-3-[5-({[(3-chlorophenyl)carbamoyl]methyl}sulfanyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl]propanamide is a useful research compound. Its molecular formula is C25H26ClN5O3S and its molecular weight is 512.03. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enzymatic Inhibition and Antitumor Activity

Compounds structurally related to N-butyl-3-[5-({[(3-chlorophenyl)carbamoyl]methyl}sulfanyl)-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl]propanamide have been studied for their potential as enzymatic inhibitors. For example, derivatives of 2-amino-4-oxo-5-substituted-pyrrolo[2,3-d]pyrimidines have been synthesized and evaluated for their inhibition of thymidylate synthase (TS), showcasing significant antitumor activity. These compounds exhibit potency against various strains of TS and dihydrofolate reductase (DHFR), indicating their relevance in cancer research and potential therapeutic applications (Gangjee et al., 1996).

Antibacterial and Antifungal Properties

Another domain of application is the exploration of compounds for antibacterial and antifungal activities. Analogous molecules, such as novel 2-[(E)-2-aryl-1-ethenyl]-3-(2-sulfanyl-1H-benzo[d]imidazole-5-yl)-3,4- dihydro-4-quinolinones, have demonstrated significant biological activity against standard strains in antimicrobial studies. These findings underscore the potential of such compounds in developing new antimicrobial agents, addressing the rising challenge of antibiotic resistance (Ravinder Nath ANISETTI & M. S. Reddy, 2012).

Alzheimer's Disease Research

Further extending the scope of scientific applications, derivatives of the compound have been investigated for their potential in treating Alzheimer's disease. Synthesized compounds targeting enzyme inhibition relevant to Alzheimer's have undergone evaluation, providing a basis for developing new drug candidates. Such research is pivotal for advancing therapeutic strategies against neurodegenerative diseases, underscoring the compound's relevance in neuroscience and pharmacology (A. Rehman et al., 2018).